1-[2-(4-Chlorophenyl)-ethyl]-4-(4-methoxybenzoyl)piperazine

• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol
• IUPAC Name: [4-[2-(4-chlorophenyl)ethyl]piperazin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C20H23ClN2O2/c1-25-19-8-4-17(5-9-19)20(24)23-14-12-22(13-15-23)11-10-16-2-6-18(21)7-3-16/h2-9H,10-15H2,1H3
• InChI Key: CJZHOJARNOFKGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CCC3=CC=C(C=C3)Cl

Description

1-[2-(4-Chlorophenyl)-ethyl]-4-(4-methoxybenzoyl)piperazine is a useful research compound. Its molecular formula is C20H23ClN2O2 and its molecular weight is 358.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

22.4 g of 1-[2-(4-chlorophenyl)-ethyl]piperazine and 12.1 g of triethylamine are dissolved in 200 ml of dichloromethane, and a solution of 20.4 g of 4-methoxybenzoyl chloride in 30 ml of dichloromethane is added dropwise, while stirring, at 25°-30°. Stirring is continued overnight at room temperature and then the whole is washed in succession with 150 ml of 2N sodium hydroxide solution and with water, dried over sodium sulphate and concentrated to dryness by evaporation. The residue is crystallised from ethanol. 1-[2-(4-chlorophenyl)-ethyl]-4-(4-methoxybenzoyl)piperazine having a melting point of 105°-106° is obtained.